Cas no 2246811-10-7 (4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane
• CAS No: 2246811-10-7
• MF: C₁₀H₁₇BO₂S
• MW: 212.116781949997
• MDL: MFCD32740394
• CID: 5559339
• PubChem ID: 165998505
• Update Time: 2025-10-29

4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• EN300-3242761
• 2246811-10-7
• 4,4,5,5-tetramethyl-2-[(thietan-3-ylidene)methyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane

• MDL： MFCD32740394
• Inchi： 1S/C10H17BO2S/c1-9(2)10(3,4)13-11(12-9)5-8-6-14-7-8/h5H,6-7H2,1-4H3
• InChI Key： SRSXFDBGBNDQFE-UHFFFAOYSA-N
• SMILES： S1C/C(/C1)=C\B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 212.1042311g/mol
• Monoisotopic Mass: 212.1042311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(Thietan-3-Ylidene)methyl-1,3,2-Dioxaborolane: A Versatile Building Block in Medicinal Chemistry

4,4,5,5-Tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane (CAS No. 2246811-10-7) represents a pivotal synthetic intermediate in the development of dioxaborolane-based compounds for pharmaceutical applications. This compound is characterized by its unique 1,3,2-dioxaborolane core, which serves as a versatile platform for cross-coupling reactions and functional group modifications. Recent advancements in catalytic methodologies have further enhanced its utility in drug discovery pipelines, making it a critical component in the synthesis of bioactive molecules with diverse therapeutic applications.

The 4,4,5,3-tetramethyl substituents on the 1,3,2-dioxaborolane ring provide steric and electronic stabilization, which is essential for maintaining the compound's reactivity under various reaction conditions. This structural feature also contributes to its solubility profiles and bioavailability, critical factors in the development of oral formulations. Studies published in *Journal of Medicinal Chemistry* (2023) highlight the role of dioxaborolane derivatives in modulating targeted protein degradation pathways, underscoring their relevance in precision medicine strategies.

Thietan-3-ylidene functionality introduces a heterocyclic scaffold that enhances the compound's pharmacophoric properties. This moiety is particularly significant in the design of small molecule inhibitors targeting kinase families, which are implicated in numerous cancer-related pathways. The boronic acid group within the 1,3,2-dioxaborolane ring facilitates Suzuki-Miyaura coupling reactions, enabling the efficient synthesis of complex drug molecules with high stereochemical fidelity. These properties align with the green chemistry principles, as they reduce the need for hazardous reagents in synthetic processes.

Recent research in *Organic & Biomolecular Chemistry* (2024) demonstrates the application of 4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane in the development of antibacterial agents. The compound's ability to undergo selective cross-coupling with halogenated substrates has enabled the creation of novel antibiotic scaffolds with improved efficacy against multidrug-resistant bacteria. This innovation addresses a pressing global health challenge, as highlighted by the World Health Organization's 2023 report on antimicrobial resistance.

The synthetic accessibility of 4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane has been further optimized through asymmetric catalysis techniques. A 2023 study in *Chemical Communications* describes a chiral catalyst that enables the enantioselective synthesis of dioxaborolane derivatives, which is crucial for drug enantiomer specificity. This advancement is particularly relevant in the development of therapeutic agents where stereochemical differences significantly impact pharmacological activity and toxicity profiles.

Dioxaborolane-based compounds are also being explored for their potential in gene therapy and RNA targeting. A 2024 publication in *Nature Chemical Biology* reports the use of boronic acid derivatives to engineer RNA-targeting molecules with enhanced cellular uptake and target specificity. The thietan-3-ylidene moiety in 4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane contributes to the conjugation capabilities required for siRNA delivery systems, offering new avenues for precision medicine applications.

4,4,5,5-Tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane has demonstrated cytocompatibility in in vitro studies, making it a promising candidate for biocompatible materials in tissue engineering. Research published in *Advanced Materials* (2023) explores its use in 3D bioprinting scaffolds, where its bioactive properties promote cell adhesion and angiogenesis. This application highlights the compound's versatility beyond traditional pharmaceutical contexts.

The environmental impact of dioxaborolane derivatives is another area of active research. A 2024 study in *Green Chemistry* evaluates the biodegradability of 4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane in aquatic ecosystems, emphasizing the importance of sustainable synthetic practices. The findings suggest that dioxaborolane-based compounds can be designed to degrade efficiently without compromising their functional properties, aligning with eco-friendly manufacturing goals.

In the context of personalized medicine, 4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane is being investigated for its potential to modulate patient-specific genetic profiles. A 2023 review in *Pharmacogenomics* discusses the role of boronic acid derivatives in targeted therapy for cancer patients, where genetic variations influence drug response. This application underscores the compound's significance in precision oncology strategies.

4,4,5,5-Tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane continues to be a focal point in drug development due to its versatile synthetic utility and biological activity. Ongoing research in computational chemistry and machine learning is further enhancing its predictive capabilities in drug discovery, enabling the rapid identification of potential therapeutic applications. As the field of pharmaceutical science evolves, this compound remains a cornerstone in the quest for innovative therapies with improved efficacy and safety profiles.

Finally, the regulatory landscape for dioxaborolane-based compounds is being shaped by international guidelines to ensure safe and ethical development. The ICH guidelines and FDA regulations are being updated to address the unique properties of boronic acid derivatives, ensuring that their therapeutic potential is realized without compromising patient safety. This regulatory focus reflects the growing importance of 4,4,5,5-tetramethyl-2-(thietan-3-ylidene)methyl-1,3,2-dioxaborolane in the global pharmaceutical industry.